Cas no 28643-53-0 (2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-)
28643-53-0 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-
CAS No:28643-53-0
MF:C14H12N2O
MW:224.257883071899
CID:239490
PubChem ID:736505
Update Time:2025-04-19
2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-
- 1,3-dihydro-1-(phenylmethyl)-2H-benzimidazol-2-one
- 1-Benzyl-1H-benzimidazol-2-ol
- 1-Benzyl-2-benzimidazolinone
- 2-Benzimidazolinone,1-benzyl- (6CI,7CI,8CI)
- SMR000127215
- AKOS000419864
- SCHEMBL2761355
- UPCMLD0ENAT5456811:001
- 1-benzyl-1,3-dihydrobenzoimidazol-2-one
- AUGPRLHZAOPVIR-UHFFFAOYSA-N
- 28643-53-0
- HMS1699E02
- Oprea1_389821
- 3-benzyl-1H-benzimidazol-2-one
- 1-benzyl-2,3-dihydrobenzimidazol-2-one
- SR-01000010811-1
- CHEMBL1891746
- MLS000529724
- 1-benzyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
- SR-01000010811-2
- HMS2251C14
- 1-benzyl-3-hydrobenzimidazol-2-one
- 1-Benzyl-1H-benzo[d]imidazol-2(3H)-one
- SCHEMBL152719
- 1-benzyl-1,3-dihydro-2H-benzimidazol-2-one
- 1-Benzyl-1H-benzimidazol-2(3H)-one
- SR-01000010811
- CCG-50754
-
- Inchi: 1S/C14H12N2O/c17-14-15-12-8-4-5-9-13(12)16(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,17)
- InChI Key: AUGPRLHZAOPVIR-UHFFFAOYSA-N
- SMILES: O=C1NC2C=CC=CC=2N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 224.09506
- Monoisotopic Mass: 224.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM278161-1g |
1-Benzyl-1H-benzo[d]imidazol-2(3H)-one |
28643-53-0 | 95% | 1g |
$355 | 2021-06-17 | |
| Chemenu | CM278161-1g |
1-Benzyl-1H-benzo[d]imidazol-2(3H)-one |
28643-53-0 | 95% | 1g |
$391 | 2024-07-28 |
2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)- Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
28643-53-0 (2H-Benzimidazol-2-one,1,3-dihydro-1-(phenylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent